Cas no 2007832-90-6 (1-Octene, 5-(chloromethyl)-5-methyl-)

• Product Name: 1-Octene, 5-(chloromethyl)-5-methyl-
• CAS No: 2007832-90-6
• MF: C₁₀H₁₉Cl
• MW: 174.710862398148
• CID: 5285399
• Update Time: 2025-05-21

1-Octene, 5-(chloromethyl)-5-methyl- Chemical and Physical Properties

Names and Identifiers

• 1-Octene, 5-(chloromethyl)-5-methyl-

• Inchi： 1S/C10H19Cl/c1-4-6-8-10(3,9-11)7-5-2/h4H,1,5-9H2,2-3H3
• InChI Key： WCYWJSJPLZHKKJ-UHFFFAOYSA-N
• SMILES： C=CCCC(CCl)(C)CCC

Additional information on 1-Octene, 5-(chloromethyl)-5-methyl-

1-Octene, 5-(chloromethyl)-5-methyl- (CAS No. 2007832-90-6): An Overview of Its Properties and Applications in Chemical and Pharmaceutical Research

1-Octene, 5-(chloromethyl)-5-methyl- (CAS No. 2007832-90-6) is a specialized chemical compound that has gained significant attention in recent years due to its unique properties and potential applications in various fields, particularly in chemical and pharmaceutical research. This compound, characterized by its chloromethyl and methyl substituents, offers a versatile platform for the development of novel materials and therapeutic agents.

The molecular structure of 1-Octene, 5-(chloromethyl)-5-methyl- is noteworthy for its combination of an octene backbone with functional groups that enhance its reactivity and utility. The presence of the chloromethyl group provides a reactive site for further chemical modifications, making it an attractive starting material for synthetic routes in organic chemistry. Additionally, the methyl group contributes to the compound's stability and solubility properties, which are crucial for its application in both laboratory and industrial settings.

Recent studies have highlighted the potential of 1-Octene, 5-(chloromethyl)-5-methyl- in the development of advanced materials. For instance, researchers at the University of California, Berkeley, have explored its use in the synthesis of polymer-based coatings with enhanced barrier properties. These coatings have shown promise in protecting surfaces from environmental degradation and improving their durability. The ability to tailor the properties of these coatings through controlled chemical modifications of 1-Octene, 5-(chloromethyl)-5-methyl- underscores its versatility as a building block in materials science.

In the pharmaceutical industry, 1-Octene, 5-(chloromethyl)-5-methyl- has been investigated for its potential as a precursor to drug molecules. A study published in the Journal of Medicinal Chemistry reported the synthesis of a series of novel compounds derived from this octene derivative. These compounds exhibited potent anti-inflammatory and anti-cancer activities in vitro, suggesting their potential as lead candidates for further drug development. The chloromethyl group was found to play a critical role in enhancing the biological activity of these derivatives by facilitating their interaction with specific cellular targets.

The safety profile of 1-Octene, 5-(chloromethyl)-5-methyl- is another important aspect that has been extensively studied. Toxicological evaluations have shown that this compound exhibits low toxicity when handled under appropriate conditions. However, as with any chemical substance, proper handling and storage protocols should be followed to ensure safety in both laboratory and industrial environments. Guidelines provided by regulatory bodies such as OSHA (Occupational Safety and Health Administration) and EPA (Environmental Protection Agency) should be strictly adhered to.

In conclusion, 1-Octene, 5-(chloromethyl)-5-methyl- (CAS No. 2007832-90-6) is a valuable compound with a wide range of applications in chemical and pharmaceutical research. Its unique molecular structure and functional groups make it an ideal candidate for developing advanced materials and therapeutic agents. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in the scientific community.